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Compound of Interest

Compound Name: 14-Pentadecenoic acid

Cat. No.: B102606 Get Quote

An In-Depth Technical Guide to 14-
Pentadecenoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
14-Pentadecenoic acid (also known as ω-pentadecenoic acid) is a long-chain

monounsaturated fatty acid with the lipid number C15:1. Its terminal olefinic group makes it a

subject of interest for various chemical and materials science applications. This technical guide

provides a comprehensive overview of its chemical properties, known applications, and a

summary of relevant experimental procedures.

Chemical Structure and Identification
The definitive identification of 14-pentadecenoic acid is crucial for research and development.

Its chemical structure is characterized by a 15-carbon chain with a terminal double bond

between C14 and C15.

Chemical Structure:

Table 1: Chemical and Physical Properties of 14-Pentadecenoic Acid
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Property Value Reference(s)

CAS Number 17351-34-7 [1][2]

Molecular Formula C₁₅H₂₈O₂ [1]

Molecular Weight 240.38 g/mol [1]

IUPAC Name Pentadec-14-enoic acid [1]

Synonyms ω-Pentadecenoic acid, FA 15:1 [2]

Physical State Solid [2]

Solubility

DMF: 25 mg/ml; DMSO: 10

mg/ml; Ethanol: 25 mg/ml;

DMF:PBS (pH 7.2) (1:1): 0.25

mg/ml

[2]

Storage Temperature -20°C [2]

Applications in Materials Science
14-Pentadecenoic acid serves as a valuable monomer in the synthesis of specialized

polymers, primarily due to its terminal double bond which is amenable to polymerization and

chemical modification.

Fibrous Scaffold Biomaterials for Tissue Engineering
14-Pentadecenoic acid has been utilized in the fabrication of fibrous scaffold biomaterials.[2]

These scaffolds, often produced through techniques like electrospinning, can mimic the

extracellular matrix, providing a supportive structure for cell growth and tissue regeneration.[3]

The inclusion of fatty acid derivatives can influence the mechanical properties and

biocompatibility of the resulting biomaterial.

Metallomesogenic Side-Chain Polymers
Another significant application is in the construction of metallomesogenic side-chain polymers.

[4] These polymers incorporate metal ions and liquid crystal properties, making them suitable

for specialized applications such as coatings for capillary columns in gas chromatography.[2][4]
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The long aliphatic chain of 14-pentadecenoic acid contributes to the liquid crystalline behavior

of the polymer.

Experimental Protocols
Detailed experimental protocols for the synthesis and application of 14-pentadecenoic acid
are not widely published. However, methodologies for related compounds and general

procedures for fatty acid analysis provide a foundation for experimental design.

Synthesis of a Related Compound: (Z)-14-Methyl-9-
pentadecenoic Acid
While a direct protocol for 14-pentadecenoic acid is not readily available in the reviewed

literature, an improved synthesis for a structurally related compound, (Z)-14-methyl-9-

pentadecenoic acid, has been reported. This multi-step synthesis starts from commercially

available 8-bromo-1-octanol and utilizes (trimethylsilyl)acetylene as a key reagent. This

approach could potentially be adapted for the synthesis of 14-pentadecenoic acid by selecting

appropriate starting materials.

General Protocol for Fatty Acid Analysis by Gas
Chromatography (GC)
The analysis of 14-pentadecenoic acid, particularly its quantification in biological or synthetic

samples, is typically performed using gas chromatography. The general steps are as follows:

Lipid Extraction: Lipids are extracted from the sample matrix using a solvent system,

commonly a mixture of chloroform and methanol.

Saponification (Optional): If the fatty acid is esterified, a saponification step using a base

(e.g., KOH) is required to release the free fatty acid.

Derivatization: The carboxylic acid group is converted to a more volatile ester, typically a fatty

acid methyl ester (FAME), by reaction with a methylating agent (e.g., BF₃-methanol or HCl-

methanol).

GC Analysis: The FAMEs are separated and quantified using a gas chromatograph equipped

with an appropriate column (e.g., a polar capillary column) and a detector (e.g., Flame
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Ionization Detector - FID or Mass Spectrometer - MS).

Biological Activity and Signaling Pathways
A comprehensive search of the scientific literature reveals a significant gap in the

understanding of the specific biological activities and signaling pathways of 14-pentadecenoic
acid. Much of the research on C15 fatty acids has focused on its saturated counterpart,

pentadecanoic acid (C15:0). Pentadecanoic acid has been investigated for its roles in various

cellular processes, including the modulation of AMPK and mTOR signaling pathways, and has

been linked to cardiometabolic health.[5][6]

However, it is crucial to note that the biological effects of saturated and unsaturated fatty acids

can differ significantly. Therefore, the signaling pathways associated with pentadecanoic acid

cannot be directly attributed to 14-pentadecenoic acid. One study noted the oxidation of 14-
pentadecenoic acid as a result of the growth of Micrococcus cerificans.[2][7] Further research

is required to elucidate the specific biological functions and cellular signaling cascades

involving 14-pentadecenoic acid.

Mandatory Visualizations
Due to the lack of specific information regarding the biological signaling pathways of 14-
pentadecenoic acid, a diagram illustrating a known application workflow is provided instead.
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Experimental Workflow: Fabrication of Fibrous Scaffolds
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Caption: Workflow for fibrous scaffold fabrication.
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This diagram illustrates the general workflow for utilizing 14-pentadecenoic acid in the

creation of polyhydroxyalkanoate (PHA) fibrous scaffolds for tissue engineering applications,

from polymer synthesis to characterization.

Conclusion
14-Pentadecenoic acid is a monounsaturated fatty acid with established applications in

materials science, particularly in the development of biomaterials and specialized polymers.

While its chemical properties are well-defined, there is a notable scarcity of detailed

experimental protocols for its synthesis and application. Furthermore, a significant knowledge

gap exists regarding its specific biological roles and signaling pathways, which are often

conflated with those of its saturated analog, pentadecanoic acid. This highlights a clear need

for further research to unlock the full potential of 14-pentadecenoic acid in both materials and

life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b102606#14-pentadecenoic-acid-cas-number-and-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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